Sodium tartrate dihydrate
Sodium tartrate dihydrate
Sodium tartrate is a disodium salt of l-( + )-tartaric acid that is identified by transparent, colorless, and odorless crystals. It is obtained as a byproduct of wine manufacturing. Sodium tartrate is generally recognized as safe (GRAS) as a direct human food ingredient. It acts as an emulsifier and pH control agent in food products. This compound is commonly used as an emulsifier in cheese/cheese spread products and is not to exceed 4% concentration, according to Health Canada regulations.
Brand Name:
Vulcanchem
CAS No.:
6106-24-7
VCID:
VC21221716
InChI:
InChI=1S/C4H6O6.Na.H2O/c5-1(3(7)8)2(6)4(9)10;;/h1-2,5-6H,(H,7,8)(H,9,10);;1H2/t1-,2-;;/m1../s1
SMILES:
C(C(C(=O)[O-])O)(C(=O)[O-])O.O.O.[Na+].[Na+]
Molecular Formula:
C4H8NaO7
Molecular Weight:
191.09 g/mol
Sodium tartrate dihydrate
CAS No.: 6106-24-7
Cat. No.: VC21221716
Molecular Formula: C4H8NaO7
Molecular Weight: 191.09 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Sodium tartrate is a disodium salt of l-( + )-tartaric acid that is identified by transparent, colorless, and odorless crystals. It is obtained as a byproduct of wine manufacturing. Sodium tartrate is generally recognized as safe (GRAS) as a direct human food ingredient. It acts as an emulsifier and pH control agent in food products. This compound is commonly used as an emulsifier in cheese/cheese spread products and is not to exceed 4% concentration, according to Health Canada regulations. |
|---|---|
| CAS No. | 6106-24-7 |
| Molecular Formula | C4H8NaO7 |
| Molecular Weight | 191.09 g/mol |
| IUPAC Name | disodium;(2R,3R)-2,3-dihydroxybutanedioate;dihydrate |
| Standard InChI | InChI=1S/C4H6O6.Na.H2O/c5-1(3(7)8)2(6)4(9)10;;/h1-2,5-6H,(H,7,8)(H,9,10);;1H2/t1-,2-;;/m1../s1 |
| Standard InChI Key | CPVIEGQEJUUMPA-OLXYHTOASA-N |
| Isomeric SMILES | [C@@H]([C@H](C(=O)O)O)(C(=O)O)O.O.[Na] |
| SMILES | C(C(C(=O)[O-])O)(C(=O)[O-])O.O.O.[Na+].[Na+] |
| Canonical SMILES | C(C(C(=O)O)O)(C(=O)O)O.O.[Na] |
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